2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochloride

• IUPAC Name: 2-benzylsulfanyl-5-methyl-4,5-dihydro-1H-imidazole;hydrochloride
• InChI: InChI=1S/C11H14N2S.ClH/c1-9-7-12-11(13-9)14-8-10-5-3-2-4-6-10;/h2-6,9H,7-8H2,1H3,(H,12,13);1H
• InChI Key: FBARUYPTETUXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN=C(N1)SCC2=CC=CC=C2.Cl
• Molecular Formula: C11H15ClN2S
• Molecular Weight: 242.77 g/mol

Description

2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochloride, also known as S-methyl-THIOU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the imidazolium family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU is not fully understood. However, studies have suggested that it may inhibit the activity of enzymes involved in DNA synthesis and repair, leading to the induction of apoptosis in cancer cells. Additionally, 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU has been shown to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU has been shown to have various biochemical and physiological effects. In cancer cells, 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU induces apoptosis by activating caspase-3 and caspase-9. Additionally, 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA synthesis and repair. In bacteria, 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU disrupts the cell membrane, leading to cell death. However, the exact biochemical and physiological effects of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU are still being studied.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU is its potential as a new antitumor agent. Additionally, 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. However, one of the limitations of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU is its low solubility in water, which can make it difficult to work with in lab experiments. Additionally, the exact mechanism of action of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU is still being studied, which can make it challenging to optimize its use in scientific research.

Future Directions

There are several future directions for the research of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU. One direction is the development of new antitumor agents based on the structure of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU. Additionally, further research is needed to fully understand the mechanism of action of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU, which can help optimize its use in scientific research. Another direction is the development of new antibiotics based on the antimicrobial properties of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU. Finally, the use of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU as a fluorescent probe in bioimaging is a promising area of research that can lead to new diagnostic tools for various diseases.

Synthesis Methods

The synthesis of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU involves the reaction of 2-mercaptobenzyl chloride with N-methylimidazole in the presence of a base. This reaction results in the formation of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU hydrochloride salt, which is a white crystalline powder. The yield of this reaction is approximately 50%, and the purity can be increased through recrystallization.

Scientific Research Applications

2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU has shown promising results in various scientific research applications. One of the most significant applications is its potential as an antitumor agent. Studies have shown that 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU has been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Other research applications of 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochlorideOU include its use as a catalyst in organic synthesis and as a fluorescent probe in bioimaging.